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An In-Depth Technical Guide to 2,4-Pentanedione Dioxime: Structure, Synthesis, and
Applications

Abstract

This technical guide provides a comprehensive overview of 2,4-Pentanedione dioxime (CAS
No: 2157-56-4), a versatile organic compound with significant applications in analytical
chemistry, organic synthesis, and biomedical research. This document details its fundamental
chemical identifiers, including InChlKey and SMILES notations, outlines its physicochemical
properties, and presents a validated synthesis protocol. Furthermore, it explores the
mechanistic basis of its utility as a chelating agent and a precursor for heterocyclic compounds,
offering valuable insights for researchers, scientists, and professionals in drug development.

Core Chemical Identifiers

2,4-Pentanedione dioxime, also known as Acetylacetone dioxime, is an organic compound
characterized by its dioxime functional group.[1] Accurate identification is paramount for
database searches, regulatory submissions, and experimental replication. The key identifiers
are summarized below.
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Identifier Value Source

(NZ)-N-[(4Z2)-4-
IUPAC Name hydroxyiminopentan-2- Smolecule[1]

ylidene]hydroxylamine

CAS Number 2157-56-4 NIST[2], PubChem[3]

WBRYLZHYOFBTPD-
InChiKey NIST[2][4][5], CheméOQ[6]
UHFFFAOYSA-N

Smolecule[1],

Canonical SMILES CC(=NO)CC(=NO)C ]

ChemicalBook[7][8]
Isomeric SMILES C/C(=N/O)/C/C(=N\O)/C Smolecule[1], PubChem][3]
Molecular Formula CsH10N202 Smolecule[1], NIST[2]

Physicochemical and Safety Profile

The compound's physical properties dictate its handling, storage, and application in various
experimental settings. It is soluble in water, ether, and ethanol, which allows for its use in a
range of solvent systems.[1]

Property Value Source

Molecular Weight 130.15 g/mol Smolecule[1], PubChem][3]

White to almost white
Appearance ) ) Smolecule[1]
crystalline solid

Causes skin and serious eye
Hazards irritation. May cause PubChem[3], Echemi[9]

respiratory irritation.[3][9]

Synthesis and Structural Considerations
Synthetic Pathway: Oximation of a -Diketone
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The most prevalent and efficient method for synthesizing 2,4-Pentanedione dioxime is the
condensation reaction between acetylacetone (2,4-pentanedione) and hydroxylamine.[1] This
reaction is a classic example of oximation, where the carbonyl groups of the diketone react with
hydroxylamine to form oxime functional groups. The causality behind this choice of precursor
lies in the high reactivity of the carbonyl carbons in acetylacetone, which are susceptible to
nucleophilic attack by the nitrogen atom of hydroxylamine. The presence of a weak base, such
as sodium acetate, is crucial to deprotonate the hydroxylamine hydrochloride, liberating the
free hydroxylamine needed for the reaction.

Reactants
[(2 '2_(:;}:?;?;3?0%6)] [Hydroxylamine Hydrochloridej [Sodium Acetate (Base)]
Catalyst
Process
A J

with mild heating

Condensation Reaction
> in Ethanol (Solvent)  |<t

Product

Y

[2,4-Pentanedione Dioxime]

Click to download full resolution via product page
Caption: Synthesis workflow for 2,4-Pentanedione dioxime.
Experimental Protocol: Synthesis of 2,4-Pentanedione

Dioxime

This protocol is a self-validating system designed for high yield and purity.
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o Reagent Preparation: In a 250 mL round-bottom flask, dissolve acetylacetone in ethanol. In a
separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and sodium
acetate.

o Reaction Initiation: Slowly add the hydroxylamine hydrochloride/sodium acetate solution to
the stirred ethanolic solution of acetylacetone at room temperature.

o Reaction Conditions: Equip the flask with a reflux condenser and heat the mixture gently
using a water bath. The mild heating provides the necessary activation energy for the
condensation without promoting side reactions.

e Monitoring and Workup: Monitor the reaction progress using thin-layer chromatography
(TLC). Upon completion, cool the reaction mixture to room temperature and then place it in
an ice bath to facilitate the precipitation of the product.

« |solation and Purification: Collect the white crystalline solid by vacuum filtration. Wash the
crystals with cold distilled water to remove any unreacted starting materials and salts.

e Drying and Characterization: Dry the purified 2,4-Pentanedione dioxime in a desiccator.
Confirm the identity and purity of the product using techniques such as melting point
determination, NMR spectroscopy, and IR spectroscopy.

Structural Isomerism

It is important for researchers to recognize that 2,4-Pentanedione dioxime can exist as a
mixture of geometric isomers (E,E), (Z,Z), and (Z,E) due to the carbon-nitrogen double bonds.
[10] Computational studies suggest that the (Z,E) isomer is the major product formed under
typical synthesis conditions.[10] The specific isomeric ratio can influence the compound's
complexation behavior and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 2,4-Pentanedione dioxime | 2157-56-4 [smolecule.com]

2. 2,4-Pentanedione dioxime [webbook.nist.gov]

3. 2,4-Pentanedione, 2,4-dioxime | C5H10N202 | CID 9573501 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. 2 4-Pentanedione dioxime [webbook.nist.gov]
e 5. 2,4-Pentanedione dioxime [webbook.nist.gov]

¢ 6. 2,4-Pentanedione dioxime (CAS 2157-56-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 7. 2,4-Pentanedione dioxime(2157-56-4) IR Spectrum [chemicalbook.com]
¢ 8. 2,4-Pentanedione dioxime(2157-56-4) IR2 spectrum [chemicalbook.com]
¢ 9. echemi.com [echemi.com]

¢ 10. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [2,4-Pentanedione dioxime InChlKey and SMILES
notation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294817/docs#2-4-pentanedione-dioxime-inchikey-
and-smiles-notation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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